Cas no 137000-70-5 (2,5-Diethynylaniline)

2,5-Diethynylaniline structure
2,5-Diethynylaniline structure
Product Name:2,5-Diethynylaniline
CAS No:137000-70-5
MF:C10H7N
MW:141.169282197952
CID:1038660
PubChem ID:22486671
Update Time:2025-04-20

2,5-Diethynylaniline Chemical and Physical Properties

Names and Identifiers

    • 2,5-Diethynylaniline
    • 137000-70-5
    • A886581
    • Benzenamine, 2,5-diethynyl-
    • SCHEMBL689115
    • AKOS006341058
    • DTXSID80626101
    • MDL: MFCD19204385
    • Inchi: 1S/C10H7N/c1-3-8-5-6-9(4-2)10(11)7-8/h1-2,5-7H,11H2
    • InChI Key: KLXIWNNKFUMLDY-UHFFFAOYSA-N
    • SMILES: NC1C=C(C#C)C=CC=1C#C

Computed Properties

  • Exact Mass: 141.05791
  • Monoisotopic Mass: 141.057849228g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02

2,5-Diethynylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019147983-1g
2,5-Diethynylaniline
137000-70-5 95%
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301.84 USD 2021-05-31
Ambeed
A263275-1g
2,5-Diethynylaniline
137000-70-5 95+%
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$302.0 2024-04-24
Crysdot LLC
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137000-70-5 95+%
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$377 2024-07-23
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